Cas no 69637-44-1 (Butanoic acid, 4-(dihexadecylamino)-4-oxo-)

• Product Name: Butanoic acid, 4-(dihexadecylamino)-4-oxo-
• CAS No: 69637-44-1
• MF: C₃₆H₇₁NO₃
• MW: 565.953851938248
• CID: 391554
• PubChem ID: 71374388
• Update Time: 2025-04-19

Butanoic acid, 4-(dihexadecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(dihexadecylamino)-4-oxo-
• 4-(dihexadecylamino)-4-oxobutanoic acid
• DTXSID30797173
• 69637-44-1
• N,N-dihexadecylsuccinamic acid

• Inchi： 1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37(35(38)31-32-36(39)40)34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3,(H,39,40)
• InChI Key： TXTMOUPZSLGOLR-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 565.54339513g/mol
• Monoisotopic Mass: 565.54339513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 33
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 57.6Ų